Cas no 24821-22-5 (2,6-Bis(trifluoromethyl)benzoic acid)

2,6-Bis(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid characterized by the presence of two trifluoromethyl groups at the ortho positions relative to the carboxyl group. This structural configuration enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, which are advantageous in drug design. Its high purity and well-defined reactivity profile ensure consistent performance in reactions such as esterifications, amide formations, and metal-catalyzed couplings. The compound is typically supplied as a crystalline solid with good shelf stability under standard storage conditions.
2,6-Bis(trifluoromethyl)benzoic acid structure
24821-22-5 structure
Product Name:2,6-Bis(trifluoromethyl)benzoic acid
CAS No:24821-22-5
MF:C9H4F6O2
MW:258.117283821106
MDL:MFCD00000376
CID:88536
PubChem ID:90618
Update Time:2025-06-06

2,6-Bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(trifluoromethyl)benzoic acid
    • 2,6-Di(trifluoromethyl)benzoic acid
    • UNII-3VW9D8KD6R
    • CS-W010161
    • NS00049065
    • J-015688
    • DTXSID40179522
    • SY061754
    • AC-3899
    • 24821-22-5
    • CK2214
    • 2,6-Bis-trifluoromethyl-benzoic acid
    • 2,6-bis-trifluoromethylbenzoic acid
    • FT-0610519
    • A19959
    • 2,6-Bis(trifluoromethyl)benzoic acid, 98%
    • EINECS 246-479-1
    • EN300-1706142
    • AKOS015852700
    • 3VW9D8KD6R
    • Z276573120
    • PS-11115
    • MFCD00000376
    • SCHEMBL504216
    • Benzoic acid, 2,6-bis(trifluoromethyl)-
    • STL556047
    • BBL102248
    • DB-046554
    • DTXCID00102013
    • MDL： MFCD00000376
    • Inchi： 1S/C9H4F6O2/c10-8(11,12)4-2-1-3-5(9(13,14)15)6(4)7(16)17/h1-3H,(H,16,17)
    • InChI Key： XZNLSDPNMNWCRE-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C(F)(F)F)C=1C(=O)O)(F)F
    • BRN： 2057459

Computed Properties

  • Exact Mass: 258.01200
  • Monoisotopic Mass: 258.01154834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.527
  • Melting Point: 138-140 °C (lit.)
  • Boiling Point: 220 ºC
  • Flash Point: 87 ºC
  • Water Partition Coefficient: Soluble in water.
  • PSA: 37.30000
  • LogP: 3.42240
  • Solubility: Not determined

2,6-Bis(trifluoromethyl)benzoic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

2,6-Bis(trifluoromethyl)benzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Bis(trifluoromethyl)benzoic acid Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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2,6-Bis(trifluoromethyl)benzoic acid Production Method

2,6-Bis(trifluoromethyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:24821-22-5)2,6-Bis(trifluoromethyl)benzoic acid
Order Number:A19959
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):266.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:24821-22-5)2,6-Bis(trifluoromethyl)benzoic acid
A19959
Purity:99%
Quantity:25g
Price ($):266.0
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